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Compound of Interest

Compound Name: NCGC00247743

Cat. No.: B2816918

Immediate Action Required: The identifier "NCGC00247743" corresponds to an internal
designation from the NIH Chemical Genomics Center (NCGC), now part of the National Center
for Advancing Translational Sciences (NCATS). This identifier is not a universally recognized
chemical name or CAS number, and its specific chemical identity is not available in public
databases. Therefore, the exact disposal procedures cannot be determined without first
identifying the chemical.

Treat NCGC00247743 as an unknown and potentially hazardous substance until its identity
can be definitively confirmed. The following procedural guidance is designed to ensure safety
and compliance while you ascertain the necessary information for proper disposal.

Step 1: Chemical Identification Protocol

It is imperative to identify the chemical associated with NCGC00247743. Consult your internal
laboratory records, including chemical inventory systems, synthesis notebooks, or any
documentation associated with the acquisition or creation of this substance. If you have access
to the NCGC/NCATS database, query for this specific identifier.

Once the chemical has been identified, obtain its Safety Data Sheet (SDS). The SDS will
provide critical information for safe handling and disposal. Key sections to review are:

e Section 7: Handling and Storage

e Section 8: Exposure Controls/Personal Protection
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e Section 13: Disposal Considerations

General Disposal Workflow for an Unidentified
Laboratory Chemical

The following diagram outlines the essential logical steps for the safe handling and disposal of
an unidentified chemical like NCGC00247743. This workflow prioritizes safety and regulatory

compliance.
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Figure 1. Logical workflow for the safe disposal of an unidentified laboratory chemical.
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Quantitative Data Summary

Once the chemical is identified, use the following table to summarize its key quantitative data
from the Safety Data Sheet (SDS) for quick reference.

Property Value Source (SDS Section)

Physical Properties

Boiling Point e.g., 100°C (212°F) Section 9
Melting Point e.g., 0°C (32°F) Section 9
Flash Point e.g., Not Applicable Section 9

Toxicological Data

LD50 (Oral, Rat) e.g., >2000 mg/kg Section 11

LC50 (Inhalation, Rat) e.g., >5 mg/L Section 11

Exposure Limits

OSHA PEL e.g., 5 ppm Section 8

ACGIH TLV e.g., 2 ppm Section 8

Experimental Protocols for Safe Handling During
Disposal Preparation

The following are generalized experimental protocols for handling an unknown chemical during
the identification and segregation phase. Always perform these steps in a certified chemical
fume hood.

Personal Protective Equipment (PPE) Protocol:
o Eye Protection: Wear chemical safety goggles that provide a complete seal around the eyes.

e Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Consult the SDS
for the specific glove material recommended for the identified chemical.
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» Body Protection: Wear a flame-resistant laboratory coat.

e Respiratory Protection: If the SDS indicates a respiratory hazard and engineering controls
are insufficient, use a NIOSH-approved respirator.

Chemical Segregation and Temporary Storage Protocol:

e Labeling: Ensure the container for NCGC00247743 is clearly labeled with its identifier and
any known hazard information. Once identified, update the label with the full chemical name
and primary hazards.

« Containment: Place the primary container in a secondary, chemically resistant container
(e.g., a polyethylene tray) to contain any potential leaks or spills.

o Storage Location: Store the container in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials.

e Incompatibility: Consult Section 7 and 10 of the SDS to ensure the substance is not stored
near incompatible chemicals which could cause a dangerous reaction.

Disposal as Hazardous Waste (General Procedure):

o Waste Manifest: Contact your institution's Environmental Health and Safety (EHS)
department to obtain the necessary hazardous waste disposal forms.

o Packaging: Package the waste according to EHS guidelines. This typically involves ensuring
the container is sealed, properly labeled, and in good condition.

e Scheduled Pickup: Arrange for a scheduled pickup of the hazardous waste by trained EHS
personnel or a certified waste disposal contractor.

Disclaimer: This document provides procedural guidance based on general laboratory safety
principles. It is not a substitute for a formal risk assessment and the specific instructions
provided in the Safety Data Sheet for the identified chemical. Always adhere to your institution's
specific waste disposal policies and all local, state, and federal regulations.

 To cite this document: BenchChem. [Crucial Safety Protocol: Identification and Disposal of
NCGC00247743]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b2816918#ncgc00247743-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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